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Compound of Interest

Compound Name: RH 795

Cat. No.: B12409352

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of RH 795, a fast-response, voltage-sensitive dye used for functional imaging of
neurons. Adherence to these procedures will minimize risks and ensure the integrity of your
research.

Immediate Safety and Handling

RH 795 is a chemical substance with unknown comprehensive toxicity, but is classified as
potentially harmful.[1] It may be harmful if swallowed, in contact with skin, or if inhaled.[2]
Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling RH 795. The following
table summarizes the required PPE:
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PPE Category

Item

Specifications

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Hand Protection

Nitrile gloves

Change gloves frequently and

immediately if contaminated.

Body Protection

Laboratory coat

Fully buttoned to protect skin

and clothing.

Respiratory Protection

Use in a well-ventilated area or

under a fume hood

Avoid breathing dust or fumes.

[3]

Hazard and Precautionary Statements

Hazard Class

GHS Hazard Statement

Precautionary Statement

Acute Toxicity, Oral (Category
5)

H303: May be harmful if

swallowed

P312: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Dermal

(Category 5)

H313: May be harmful in

contact with skin

P312: Call a POISON
CENTER or doctor/physician if

you feel unwell.

Acute Toxicity, Inhalation

(Category 5)

H333: May be harmful if
inhaled

P304+P312: IF INHALED: Call
a POISON CENTER or
doctor/physician if you feel

unwell.

Data sourced from AAT Bioquest for RH 795, CAS: 172807-13-5.[2]

Operational Plan: Experimental Protocol for
Neuronal Staining

This protocol provides a general guideline for staining neurons with RH 795. Optimal

concentrations and incubation times may vary depending on the specific cell type and

experimental conditions.[4]
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Preparation of Staining Solution

Reconstitution: RH 795 is soluble in water.[2] Prepare a stock solution by dissolving the
lyophilized powder in sterile, deionized water to a concentration of 1 mM. For example, to
reconstitute 1 mg of RH 795 (MW: 585.41), add 1.708 mL of water.[2]

Working Solution: Dilute the stock solution in an appropriate physiological buffer (e.g., Hanks
Balanced Salt Solution - HBSS) to the final working concentration. A typical starting
concentration is 5 pg/mL.[5]

Staining Procedure

Cell Culture Preparation: Grow neurons on coverslips or in imaging chambers suitable for
microscopy.

Washing: Gently wash the cells with pre-warmed physiological buffer to remove any residual
culture medium.

Staining: Incubate the cells with the RH 795 working solution. Incubation times can range
from 5 to 30 minutes at 37°C. Protect from light during this step.

Washing: After incubation, gently wash the cells two to three times with the physiological
buffer to remove excess dye.

Imaging: The stained neurons are now ready for imaging using a fluorescence microscope
with appropriate filter sets for excitation and emission wavelengths (Excitation/Emission in
methanol: 530/712 nm; in cell membranes, spectra are typically blue-shifted).[1]

Disposal Plan

Proper disposal of RH 795 and contaminated materials is critical to prevent environmental

contamination and ensure a safe laboratory environment.

Unused Dye: Unused or expired solid RH 795 should be disposed of as hazardous chemical
waste in accordance with local, state, and federal regulations.

Liquid Waste: All solutions containing RH 795, including staining solutions and wash buffers,
must be collected in a designated, sealed, and clearly labeled hazardous waste container.
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Do not pour down the drain.

» Contaminated Materials: All materials that have come into contact with RH 795, such as
pipette tips, gloves, and culture vessels, must be disposed of as solid hazardous waste.
Place these items in a designated, labeled waste bag or container.

Emergency Procedures

In the event of accidental exposure, follow these immediate steps:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]

« Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Visual Workflow for Safe Handling of RH 795
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Caption: Workflow for the safe preparation, experimental use, and disposal of RH 795.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling RH 795]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-rh-795]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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